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Compound of Interest

4-(2,4-Dimethylphenyl)-1,3-
Compound Name:
thiazole

cat. No.: B1351935

This technical guide provides a comprehensive overview of 4-(2,4-dimethylphenyl)-1,3-
thiazole, detailing its chemical structure, properties, synthesis, and the biological significance
of the broader class of 4-aryl-1,3-thiazole derivatives. This document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry.

IUPAC Name and Chemical Structure

The nomenclature for this heterocyclic compound as per the International Union of Pure and
Applied Chemistry (IUPAC) standards is 4-(2,4-Dimethylphenyl)-1,3-thiazole.

The chemical structure consists of a 1,3-thiazole ring, which is a five-membered aromatic ring
containing one sulfur and one nitrogen atom at positions 1 and 3, respectively. This thiazole
ring is substituted at the 4th position with a 2,4-dimethylphenyl group.
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o-Haloketone Thioamide
(e.g., 2-bromo-1-(2,4-dimethylphenyl)ethan-1-one) (e.g., Thioformamide)

Hantzsch Thiazole Synthesis
(Condensation)

Dehydration

4-(2,4-Dimethylphenyl)-1,3-thiazole
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4-Aryl-1,3-Thiazole Scaffold Biological Activities

Substitutions at
R1, R2, R3

y = Y X N

Antimicrobial Antifungal Anticancer Anti-inflammatory Antiviral

Click to download full resolution via product page

» To cite this document: BenchChem. [An In-depth Technical Guide to 4-(2,4-
Dimethylphenyl)-1,3-thiazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1351935#4-2-4-dimethylphenyl-1-3-thiazole-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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